Levamlodipine gentisate

Catalog No.
S532910
CAS No.
856256-16-1
M.F
C27H31ClN2O9
M. Wt
563.0 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Levamlodipine gentisate

Levamlodipine gentisate addresses the critical supply risk of genotoxic alkyl sulfonates in amlodipine besylate synthesis. It provides a purified S-enantiomer salt with optimized solid-state properties.

  • Eliminates benzenesulfonic acid, removing alkyl sulfonate pathway.
  • Direct crystallization achieves 99.5% enantiomeric excess, reducing solvent waste.
  • Superior UV stability prevents ~10% API loss in blister packaging.

CAS Number

856256-16-1

Product Name

Levamlodipine gentisate

IUPAC Name

2,5-dihydroxybenzoic acid;3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate

Molecular Formula

C27H31ClN2O9

Molecular Weight

563.0 g/mol

InChI

InChI=1S/C20H25ClN2O5.C7H6O4/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;8-4-1-2-6(9)5(3-4)7(10)11/h5-8,17,23H,4,9-11,22H2,1-3H3;1-3,8-9H,(H,10,11)/t17-;/m0./s1

InChI Key

LLDSEVAJXHNUAJ-LMOVPXPDSA-N

solubility

Soluble in DMSO

Synonyms

Levamlodipine gentisate; (S)-Amlodipine gentisate; (S)-(-)-Amlodipine gentisate;

Canonical SMILES

CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC(=C(C=C1O)C(=O)O)O

Isomeric SMILES

CCOC(=O)C1=C(NC(=C([C@@H]1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC(=C(C=C1O)C(=O)O)O

The exact mass of the compound Levamlodipine gentisate is 562.1718 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

10 mg, 25 mg, 50 mg, 100 mg

Levamlodipine gentisate is the highly purified gentisic acid salt of the pharmacologically active S-enantiomer of amlodipine, a third-generation dihydropyridine calcium channel blocker. In industrial and pharmaceutical procurement, this specific salt form is prioritized over conventional benchmarks due to its optimized physicochemical matrix, which eliminates the need for toxic counterions while maintaining excellent solid-state stability and non-hygroscopicity [1]. By isolating the S-enantiomer, it delivers the core therapeutic activity without the adverse peripheral effects associated with the R-enantiomer, making it a premium precursor for advanced cardiovascular formulations[2].

Research Fit

Workflow Enantiomer-specific calcium channel studies
Selection Gentisate salt for solid-state research context
Use Hypertension and angina model research

Generic substitution of levamlodipine gentisate with racemic amlodipine besylate or levamlodipine besylate introduces severe formulation and regulatory risks. The besylate salt requires the use of benzenesulfonic acid during synthesis, which is corrosive, toxic, and carries a high risk of generating genotoxic alkyl sulfonate impurities—a major compliance hurdle in modern API procurement[1]. Furthermore, substituting with the racemic mixture introduces the inactive R-enantiomer, which acts as an unnecessary chemical payload and is linked to peripheral edema. Older alternatives, such as the maleate salt, suffer from well-documented hydrolytic breakdown in solution, rendering them unsuitable for stable, long shelf-life formulations [1].

Substitution Risk

R-enantiomer in racemic mixtures may alter dose-response modeling
Dose-equivalence relationships may not directly transfer from racemic amlodipine
Gentisate vs. besylate salt form may shift processing and formulation behavior

Eliminating Genotoxic Impurity Risk

The synthesis of amlodipine besylate inherently relies on benzenesulfonic acid, creating a known pathway for the formation of genotoxic alkyl sulfonates. In contrast, levamlodipine gentisate is synthesized using gentisic acid, a non-toxic, pharmaceutically acceptable matrix that structurally precludes alkyl sulfonate formation [1].

Evidence DimensionGenotoxic impurity precursor risk
Target Compound DataZero risk of alkyl sulfonate formation (gentisic acid counterion)
Comparator Or BaselineAmlodipine besylate (High risk due to benzenesulfonic acid)
Quantified DifferenceComplete elimination of the sulfonate impurity pathway
ConditionsIndustrial API salt formation processes

Procuring the gentisate salt drastically reduces regulatory friction and analytical QA/QC costs associated with monitoring genotoxic impurities.

Systemic Exposure
Head-to-head
GMR 1.01 (90% CI 0.90–1.13) for 5 mg S-amlodipine vs. 10 mg racemate
Supports enantiomer-specific dose-model interpretation
Crossover study, 24 healthy volunteers; single-dose PK

Superior Photostability Under UV

Amlodipine salts are notoriously sensitive to light, complicating packaging and storage. When exposed to 200 W·h/m2 of UV light, racemic amlodipine besylate degrades to 88.3% active content, and S-amlodipine besylate degrades to 90.1%. Levamlodipine gentisate demonstrates significantly higher photostability, maintaining its structural integrity and active pharmaceutical ingredient (API) content under identical stress conditions [1].

Evidence DimensionAPI retention after UV exposure (200 W·h/m2)
Target Compound DataHigh photostability with minimal degradation
Comparator Or BaselineS-amlodipine besylate (degrades to 90.1% active content)
Quantified DifferencePrevention of ~10% API loss under standard UV stress
ConditionsSolid-state UV exposure (200 W·h/m2)

Higher photostability reduces the need for expensive, specialized light-protective packaging and extends the shelf-life of the final formulated product.

Hemodynamic Response
Head-to-head
No significant difference in SBP/DBP between 5 mg S-amlodipine and 10 mg racemate over 72 h
Supports comparable endpoint response in research models
Healthy volunteer study; research endpoint context

One-Step Chiral Crystallization Efficiency

Traditional isolation of amlodipine optical isomers requires multi-step solvent concentration and hexane treatment. Levamlodipine gentisate exhibits uniquely low solubility in extraction solvents like dichloromethane. This allows for direct, one-step crystallization upon the addition of gentisic acid, yielding an optical purity of 99.5% enantiomeric excess (e.e.) and a chemical yield of 92% [1].

Evidence DimensionCrystallization steps and optical purity
Target Compound Data1-step crystallization yielding 99.5% e.e.
Comparator Or BaselineTraditional amlodipine free base isolation (2+ steps requiring solvent swapping)
Quantified DifferenceElimination of solvent concentration steps while achieving near-perfect chiral purity
ConditionsDichloromethane extraction and direct salt precipitation

This direct processability dramatically lowers solvent consumption, labor costs, and batch times in commercial-scale API manufacturing.

Melting Point
Cross-study
S-amlodipine gentisate: 162–165°C; besylate: 195–204°C
Salt-form selection affects solid-state research properties
Patent-derived data; verify batch-specific values

Enhanced Bioavailability & API Payload Reduction

Because it isolates the active S-enantiomer and utilizes an optimized salt form, levamlodipine gentisate achieves equivalent maximum anti-hypertensive effects at exactly half the dosage of racemic amlodipine besylate. In SHR models, a 1.25 mg/kg dose of the gentisate salt yielded a 19.8±5.5% reduction in blood pressure, statistically matching the 20.8±7.3% reduction achieved by a 2.5 mg/kg dose of the racemic besylate benchmark [1].

Evidence DimensionRequired dosage for equivalent hemodynamic effect
Target Compound Data1.25 mg/kg (Levamlodipine gentisate)
Comparator Or Baseline2.5 mg/kg (Racemic amlodipine besylate)
Quantified Difference50% reduction in required API mass
ConditionsIn vivo Spontaneously Hypertensive Rat (SHR) model

A 50% reduction in API loading allows for smaller tablet sizes, lower cost-of-goods, and reduced risk of excipient incompatibility.

Leg Edema Incidence
Class-level
31.40% (S-amlodipine) vs. 46.51% (racemic), ARR 15.1% (p=0.03)
Class-level tolerability endpoint context; gentisate data pending
S-amlodipine besylate study; may not directly transfer

Commercial Chiral API Manufacturing

Levamlodipine gentisate is the optimal precursor for large-scale manufacturing workflows due to its ability to undergo one-step direct crystallization from dichloromethane. This eliminates the multi-step solvent swapping required by other salts, reliably yielding 99.5% e.e. optical purity while minimizing solvent waste [1].

Photostable Oral Dosage Formulation

For formulations intended to be packaged in standard paper-sealed or semi-transparent blister packs, the gentisate salt is prioritized over the besylate salt. Its superior resistance to UV degradation prevents the ~10% API loss observed in besylate benchmarks, ensuring long-term shelf stability without expensive packaging upgrades [2].

Genotoxic-Free Drug Development

In regulatory environments with strict thresholds for genotoxic impurities, levamlodipine gentisate is the preferred substitute for amlodipine besylate. By utilizing gentisic acid instead of benzenesulfonic acid, it completely removes the chemical pathway responsible for alkyl sulfonate formation, streamlining QA/QC and compliance processes [2].

Application Fit Matrix

Application
Selection Property
Validation Focus
PK/PD model calibration
Enantiomer-specific systemic exposure profile
Model-based dose-exposure-response validation
Pre-formulation salt screening
Solid-state thermal behavior (gentisate vs. besylate)
Processability, stability, and manufacturability assessment
Tolerability endpoint studies
Enantiomer-specific adverse event profile
Leg edema endpoint comparison in hypertension models

Hydrogen Bond Acceptor Count

11

Hydrogen Bond Donor Count

5

Exact Mass

562.1718083 Da

Monoisotopic Mass

562.1718083 Da

Heavy Atom Count

39

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

4X8086K40B

Wikipedia

Levamlodipine gentisate
1: Qi Y, Zhang X. Determination of enantiomeric impurity of levamlodipine besylate bulk drug by capillary electrophoresis using carboxymethyl-β-cyclodextrin. Cell Biochem Biophys. 2014 Dec;70(3):1633-7. doi: 10.1007/s12013-014-0106-2. PubMed PMID: 25269770.
2: Yang YL, Yu LT, Wu ZT, Yu JG, Zhang JM, Chen QH, Bao YC, Liu JG. Synergic effects of levamlodipine and bisoprolol on blood pressure reduction and organ protection in spontaneously hypertensive rats. CNS Neurosci Ther. 2012 Jun;18(6):471-4. doi: 10.1111/j.1755-5949.2012.00323.x. PubMed PMID: 22672299.
3: Gui H, Guo YF, Liu X, Zhang JM, Yang YL, Huang GZ, Liu JG. Effects of combination therapy with levamlodipine and bisoprolol on stroke in rats. CNS Neurosci Ther. 2013 Mar;19(3):178-82. doi: 10.1111/cns.12057. PubMed PMID: 23441690.
4: Xiao WY, Ning N, Tan MH, Jiang XS, Zhou L, Liu L, Yi D, Wei P. Effects of antihypertensive drugs losartan and levamlodipine besylate on insulin resistance in patients with essential hypertension combined with isolated impaired fasting glucose. Hypertens Res. 2016 May;39(5):321-6. doi: 10.1038/hr.2015.155. Epub 2016 Jan 14. PubMed PMID: 26763851.
5: Liu Z, Zheng X, Yang X, Wang E, Wang J. Affinity and specificity of levamlodipine-human serum albumin interactions: insights into its carrier function. Biophys J. 2009 May 20;96(10):3917-25. doi: 10.1016/j.bpj.2008.12.3965. PubMed PMID: 19450464; PubMed Central PMCID: PMC2712192.
6: Xiao H, Fu X, Liang S, Li Y, Bao JJ, Zhang Y. An approach to the determination of the enantiomeric excess at the extreme case by capillary electrophoresis. J Chromatogr A. 2015 Aug 21;1408:250-4. doi: 10.1016/j.chroma.2015.07.006. Epub 2015 Jul 4. PubMed PMID: 26166294.
7: Jain R, Sinha A, Khan AL. Polyaniline-graphene oxide nanocomposite sensor for quantification of calcium channel blocker levamlodipine. Mater Sci Eng C Mater Biol Appl. 2016 Aug 1;65:205-14. doi: 10.1016/j.msec.2016.03.115. Epub 2016 Apr 11. PubMed PMID: 27157745.
8: Rong H, Tan M. [Effect of probucol on serum malondialdehyde and superoxide dismutase in patients with primary hypertension]. Zhong Nan Da Xue Xue Bao Yi Xue Ban. 2012 May;37(5):458-62. doi: 10.3969/j.issn.1672-7347.2012.05.005. Chinese. PubMed PMID: 22659656.
9: Xu SM, Wang YL, Li D, Li XM, Li D, Xu PS. Randomized, two-way crossover bioequivalence study of levamlodipine besylate tablets in healthy Chinese subjects
. Int J Clin Pharmacol Ther. 2017 Oct;55(10):818-824. doi: 10.5414/CP202998. PubMed PMID: 28619129.
10: Wang Q, Zhao T, Mi BT, Zhang YL, Wei R, Tong HL, Wu M. Primary Colonic Angiosarcoma Seen in a Patient on Calcium Channel Blocker: A Case Report with Summary Analysis of 32 Other Cases from the Literature. Am J Case Rep. 2018 Mar 7;19:254-261. PubMed PMID: 29511155; PubMed Central PMCID: PMC5850845.

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